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Compound of Interest

Compound Name: Antibacterial agent 143

Cat. No.: B10806115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Antibacterial agent 143, also identified as N-(4-(4-bromophenyl)thiazol-2-yl)-3-

phenylpropanamide, is a synthetic compound exhibiting notable antibacterial activity against a

range of both Gram-positive and Gram-negative bacteria. This technical guide provides a

comprehensive overview of the methodologies and data integral to the elucidation of its

chemical structure. While the specific primary literature detailing the complete experimental

data for this compound is not publicly available, this document outlines the established and

validated protocols for the synthesis and characterization of structurally analogous 2-

acylamino-4-arylthiazoles. The presented data is representative and intended to guide

researchers in the analysis of this and similar chemical entities.

Compound Identification and Properties
Antibacterial agent 143 is a well-defined chemical entity with the following identifiers and

properties:
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Property Value

Systematic Name
N-(4-(4-bromophenyl)thiazol-2-yl)-3-

phenylpropanamide

Common Name Antibacterial agent 143, Compound 5a

CAS Number 299405-68-8

Molecular Formula C₁₇H₁₃BrN₂OS

Molecular Weight 373.27 g/mol

SMILES
O=C(CC1=CC=CC=C1)NC2=NC(C3=CC=C(Br)

C=C3)=CS2

Antibacterial Activity
The compound has been evaluated for its in vitro antibacterial efficacy, with the following

Minimum Inhibitory Concentrations (MICs) reported[1][2]:

Bacterial Strain ATCC Number MIC (µg/mL)

Bacillus subtilis 6633 25

Staphylococcus aureus 6538 25

Pseudomonas aeruginosa 13525 50

Escherichia coli 35218 50

Proposed Pathway for Synthesis and Structure
Elucidation
The structural determination of Antibacterial Agent 143 would logically follow a two-stage

process: chemical synthesis followed by spectroscopic analysis.
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Figure 1: Logical workflow for the synthesis and structural elucidation of Antibacterial Agent
143.

Experimental Protocols
The following protocols are standard and robust methodologies for the synthesis of N-acylated

2-aminothiazole derivatives and are proposed for the synthesis of Antibacterial Agent 143.

Synthesis of 4-(4-bromophenyl)thiazol-2-amine
(Intermediate)
This procedure follows the well-established Hantzsch thiazole synthesis.

Reaction Setup: To a solution of p-bromoacetophenone (1 mole equivalent) in ethanol, add

thiourea (2 mole equivalents) and iodine (1 mole equivalent).

Reflux: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction

should be monitored by Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature. The product will

precipitate out of the solution.

Isolation: Filter the solid precipitate and wash with cold ethanol to remove any unreacted

starting materials.

Purification: The crude product can be further purified by recrystallization from ethanol to

yield the pure intermediate, 4-(4-bromophenyl)thiazol-2-amine.

Synthesis of N-(4-(4-bromophenyl)thiazol-2-yl)-3-
phenylpropanamide (Antibacterial Agent 143)
This step involves the N-acylation of the 2-aminothiazole intermediate.

Reaction Setup: Dissolve 4-(4-bromophenyl)thiazol-2-amine (1 mole equivalent) and 3-

phenylpropanoic acid (1.2 mole equivalents) in a suitable aprotic solvent such as

dichloromethane (DCM) or tetrahydrofuran (THF).
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Coupling Agent Addition: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC)

or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.5 mole equivalents) and a

catalytic amount of a base like 4-dimethylaminopyridine (DMAP).

Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction

progress by TLC.

Work-up: Once the reaction is complete, filter the mixture to remove the urea byproduct.

Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purification: The resulting crude product can be purified by column chromatography on silica

gel using a gradient of ethyl acetate in hexane as the eluent.

Structural Characterization Data (Representative)
The following tables present the expected spectroscopic data for Antibacterial Agent 143
based on its known structure and data from analogous compounds.

¹H NMR Spectroscopy Data (Expected)
(Solvent: DMSO-d₆, Frequency: 400 MHz)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~12.2 s 1H -NH- (amide)

~7.8-7.9 d 2H Ar-H (bromophenyl)

~7.6-7.7 d 2H Ar-H (bromophenyl)

~7.5 s 1H Thiazole-H

~7.2-7.4 m 5H Ar-H (phenyl)

~3.0 t 2H
-CH₂- (adjacent to

phenyl)

~2.8 t 2H
-CH₂- (adjacent to

carbonyl)

¹³C NMR Spectroscopy Data (Expected)
(Solvent: DMSO-d₆, Frequency: 100 MHz)
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Chemical Shift (δ, ppm) Assignment

~171.0 C=O (amide)

~158.0 C2-thiazole (C-N)

~149.0 C4-thiazole

~141.0 Quaternary Ar-C (phenyl)

~133.0 Quaternary Ar-C (bromophenyl)

~131.8 Ar-CH (bromophenyl)

~128.5 Ar-CH (phenyl)

~128.4 Ar-CH (phenyl)

~128.0 Ar-CH (bromophenyl)

~126.2 Ar-CH (phenyl)

~121.0 Quaternary Ar-C (C-Br)

~108.0 C5-thiazole

~38.0 -CH₂- (adjacent to carbonyl)

~31.0 -CH₂- (adjacent to phenyl)

Mass Spectrometry Data (Expected)
m/z Interpretation

373/375 [M+H]⁺ isotopic pattern for Br

254/256
Fragment corresponding to [4-(4-

bromophenyl)thiazol-2-amine]⁺

131 Fragment corresponding to [C₆H₅CH₂CH₂]⁺

105 Fragment corresponding to [C₆H₅CH₂]⁺

Mechanism of Action and Signaling Pathways
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Currently, there is no publicly available information regarding the specific mechanism of action

or any associated signaling pathways for Antibacterial Agent 143. Further research, including

target identification and mechanism-of-action studies, would be required to elucidate its mode

of antibacterial activity.

Conclusion
The chemical structure of Antibacterial Agent 143, N-(4-(4-bromophenyl)thiazol-2-yl)-3-

phenylpropanamide, can be confidently assigned based on its known chemical identifiers and

the application of standard, well-documented synthetic and spectroscopic techniques common

to this class of compounds. The provided protocols and representative data serve as a robust

guide for the synthesis, purification, and structural confirmation of this and related antibacterial

agents. Future work should focus on elucidating its specific molecular target and mechanism of

action to better understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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